Cas no 213343-65-8 ((-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE)

• Product Name: (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
• CAS No: 213343-65-8
• MF: C₂₂H₄₀BF₄P₂Rh
• MW: 556.210644721985
• MDL: MFCD32853739
• CID: 242554
• PubChem ID: 24885287
• Update Time: 2025-11-02

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
• 1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• [((S,S)-Me-BPE)Rh(COD)]BF4
• [Rh((S,S)-Me-BPE)(COD)]BF4
• 1,2-Bis[(2S,5S)-2,5-dimethylphospholano]ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• (-)-1,2-bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)-rhodium (I) tetrafluoroborate
• 213343-65-8
• LKVIVYCYPYTYSO-ASDDUFFSSA-N
• (-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• (-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98+% (S,S)-Me-BPE-Rh
• DTXSID60514133
• (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TETRAFLUOROBORATE
• MFCD32853739
• (1Z, 5Z)-cycloocta-1, 5-diene;(2S, 5S)-1-[2-[(2S, 5S)-2, 5-dimethylphospholan-1-yl]ethyl]-2, 5-dimethylphospholane;rhodium;tetrafluoroborate
• (-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)-rhodium(I) tetrafluoroborate
• (1Z,5Z)-cycloocta-1,5-diene;(2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane;rhodium;tetrafluoroborate
• (-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)-rhodium(I)tetrafluoroborate
• J-014001

• MDL： MFCD32853739
• Inchi： 1S/C14H28P2.C8H12.BF4.Rh/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h11-14H,5-10H2,1-4H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t11-,12-,13-,14-;;;/m0.../s1
• InChI Key： LKVIVYCYPYTYSO-ASDDUFFSSA-N
• SMILES： [Rh].P1(CCP2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:22,26|

Computed Properties

• Exact Mass: 556.16900
• Monoisotopic Mass: 556.16894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 152.2-156.3 °C
• PSA: 27.18000
• LogP: 9.06460
• Sensitiveness: air sensitive
• Solubility: Not available

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE

Comprehensive Guide to (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE (CAS No. 213343-65-8)

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE (CAS No. 213343-65-8) is a highly specialized rhodium-based catalyst widely used in asymmetric synthesis and organic transformations. This compound belongs to the class of chiral phosphine ligands, which are crucial for achieving high enantioselectivity in catalytic reactions. Its unique structure, featuring dimethylphospholano groups and a cyclooctadiene backbone, makes it a valuable tool in pharmaceutical and fine chemical industries.

The growing demand for enantioselective catalysts in drug development has placed (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE in the spotlight. Researchers and manufacturers are increasingly interested in its applications for synthesizing chiral intermediates, which are essential for producing active pharmaceutical ingredients (APIs). The compound’s ability to facilitate asymmetric hydrogenation and C-C bond formation reactions with high efficiency makes it indispensable in modern organic chemistry.

One of the key advantages of this rhodium complex is its stability under various reaction conditions, allowing for reproducible results in industrial-scale processes. The tetrafluoroborate counterion enhances its solubility in organic solvents, making it suitable for a wide range of reaction media. Additionally, the (2S,5S)-2,5-dimethylphospholano groups contribute to the steric and electronic tuning of the catalyst, enabling precise control over reaction outcomes.

In recent years, the compound has gained attention in the context of green chemistry and sustainable synthesis. As industries strive to reduce waste and improve atom economy, (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE offers a pathway to more efficient and environmentally friendly processes. Its role in catalytic asymmetric synthesis aligns with the global push toward greener manufacturing practices.

The synthesis and application of this rhodium catalyst are subjects of ongoing research, with studies exploring its potential in novel reactions such as enantioselective cycloadditions and cross-coupling reactions. The compound’s versatility has also sparked interest in academia, where it is used as a model system for understanding the mechanistic aspects of transition metal catalysis.

For those seeking reliable sources of (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE, it is essential to partner with reputable suppliers who adhere to strict quality control standards. The compound’s sensitivity to air and moisture necessitates proper handling and storage conditions to maintain its catalytic activity. Researchers often inquire about the optimal storage conditions and shelf life of this chiral catalyst, highlighting the need for detailed technical documentation from suppliers.

In conclusion, (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE (CAS No. 213343-65-8) stands as a cornerstone in the field of asymmetric catalysis. Its unique properties and broad applicability make it a valuable asset for chemists working in pharmaceuticals, agrochemicals, and materials science. As the demand for enantiopure compounds continues to rise, this rhodium-based catalyst will undoubtedly play a pivotal role in shaping the future of synthetic chemistry.